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Compound of Interest

Compound Name: L-Menthyl acetate

Cat. No.: B046590

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and storage
guidelines for L-Menthyl acetate (CAS No: 2623-23-6). The information is compiled from
multiple safety data sheets and chemical databases to ensure a thorough and reliable resource
for laboratory and development environments.

Chemical Identification and Physical Properties

L-Menthyl acetate is a naturally occurring ester of menthol, recognized for its minty, refreshing
aroma.[1] It is utilized in flavors, fragrances, cosmetics, and pharmaceutical applications.[1][2]

Table 1: Physical and Chemical Properties of L-Menthyl Acetate
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Property Value Source(s)
CAS Number 2623-23-6 [3]
Molecular Formula C12H2202 [3]
Molecular Weight 198.30 g/mol [3]
Appearance Colorless liquid [3114]

Odor Minty, fruity, herbal, rose-like [1][5]
Boiling Point 228-230 °C [11[3]
Melting Point -84.5°C [6]

Flash Point 77 - 98.5 °C (closed cup) [6][7]
Density 0.92 - 0.922 g/mL at 25 °C [1112]

Solubility in Water

Slightly soluble (17 - 25.4
mg/L)

[11(31[4]

Partition Coefficient (log Kow) 4.39 [3]
Thermal Decomposition 435 °C [3]
Autoignition Temperature 254 °C [6]

Hazard Identification and Classification

L-Menthyl acetate is classified as a combustible liquid and is recognized as being toxic to
aquatic life with long-lasting effects.[3] While most studies indicate it is not a skin or eye irritant,
some sources suggest it may cause irritation and allergic skin reactions; therefore, caution is
advised.[3][4]

Table 2: GHS Hazard Classification for L-Menthyl Acetate
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Hazard Class Category Hazard Statement Source(s)
o H227: Combustible
Flammable Liquids Category 4 o [7]
liquid
Hazardous to the ) )
) ) H401: Toxic to aquatic
aguatic environment, Category 2 i [3]
ife
acute hazard
Hazardous to the H411: Toxic to aquatic
aguatic environment, Category 2 life with long lasting [3]
long-term hazard effects
Skin Irritation H315: Causes skin
i Category 2 o
(Disputed) irritation
Eye Irritation H319: Causes serious
) Category 2 L
(Disputed) eye irritation
Skin Sensitization H317: May cause an
Category 1

(Disputed)

allergic skin reaction

Signal Word: Warning

Hazard Pictograms:

e GHSO09: Environment (Mandatory)

e GHSO07: Exclamation Mark (Disputed, based on some classifications)

Toxicological Data

Toxicological assessments indicate that L-Menthyl acetate has low acute toxicity via oral and

dermal routes.[3]

Table 3: Acute Toxicity of L-Menthyl Acetate
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. Reported Methodolog
Test Type Route Species Source(s)
Dosage y
Similar to
> 5,000
LD50 Oral Rat OECD [3114]
mg/kg o
Guideline 401
Similar to
_ > 5,000
LD50 Dermal Rabbit OECD [3114]
mg/kg o
Guideline 402

Experimental Notes:

Skin Corrosion/Irritation: An in vitro assay determined the substance to be non-irritant.[3]
Human subject patch tests with 8% L-menthyl acetate in petrolatum produced no irritation.

[4]
Eye Irritation: A study on rabbits found the substance to be non-irritant to the eyes.

Sensitization: A maximization test on 25 human volunteers using 8% L-menthyl acetate in
petrolatum produced no sensitization reactions.[4]

Handling and Storage Protocols

Proper handling and storage are crucial to ensure safety and maintain the chemical's integrity.

Safe Handling

Handle in accordance with good industrial hygiene and safety practices.[3]
Avoid contact with skin and eyes.[1][6]

Avoid inhalation of vapor or mist.[6]

Use in well-ventilated areas.

Keep away from heat, sparks, open flames, and other ignition sources.[3][6]

Take precautionary measures against the buildup of electrostatic charge.[6]
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Do not eat, drink, or smoke when using this product.

Storage Conditions

Store in a cool, dry, and well-ventilated place.[1][6]

Keep containers tightly closed.[3][6]

Opened containers must be carefully resealed and kept upright to prevent leakage.[6]
Segregate from products that release odors.[3]

Avoid contact with strong acids, alkalis, or oxidizing agents.

Exposure Controls and Personal Protection

No specific occupational exposure limits are known for L-Menthyl acetate.[3]

Engineering Controls: Under normal use with adequate ventilation, special engineering
controls are not typically required. In conditions of high or prolonged use, local exhaust
ventilation should be implemented.[7]

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[6]
Hand Protection: Wear chemically resistant gloves, such as Nitrile rubber.[6]

Body Protection: Body protection should be selected based on the level of activity and
exposure. Impervious clothing is recommended.[3][7]

Respiratory Protection: If risk assessment indicates that air-purifying respirators are
necessary (e.g., in case of aerosol formation or insufficient ventilation), use a full-face
respirator with multi-purpose combination (US) or type ABEK (EN 14387) respirator
cartridges.[6]

Hygiene Measures: Wash hands before breaks and at the end of a shift. Store work clothing
separately.[3]

First-Aid and Emergency Procedures
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First-Aid Measures

Inhalation: Remove the person to fresh air and keep them at rest. Seek medical attention if
symptoms persist.

Skin Contact: Remove contaminated clothing immediately. Wash the affected area
thoroughly with soap and water.

Eye Contact: Flush eyes immediately with plenty of water for at least 15 minutes, holding the
eyelids open. Remove contact lenses if present and easy to do. Contact a physician if
irritation persists.

Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Never give anything by
mouth to an unconscious person. Seek medical advice.[6]

Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[3][6]

Unsuitable Extinguishing Media: Do not use a direct water jet.[3]

Specific Hazards: The substance is a combustible liquid. Vapors are heavier than air and
may form explosive mixtures with air upon intense heating. Hazardous combustion products
include carbon oxides.

Protective Actions: Wear a self-contained breathing apparatus (SCBA).[3][6] Cool
endangered containers with a water spray.[6]

Accidental Release Measures

Personal Precautions: Evacuate personnel to safe areas. Ensure adequate ventilation and
remove all sources of ignition. Avoid breathing vapors.[6]

Environmental Precautions: Prevent further leakage or spillage. Do not allow the product to
enter drains, surface water, or groundwater.[3][6]
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e Containment and Cleaning: For small spills, contain with an absorbent material (e.g., sand,
silica gel, sawdust).[3] For large spills, dike the spillage and pump off the product.[3] Dispose
of the absorbed material in accordance with local regulations.[3]

Stability and Reactivity

» Reactivity: No hazardous reactions are expected if stored and handled as prescribed.[3]
However, it can form explosive mixtures with air on intense heating.

e Chemical Stability: The product is stable under recommended storage conditions.[3]
o Conditions to Avoid: Avoid extreme heat and all sources of ignition.[3]
e Incompatible Materials: Avoid strong oxidizing agents, strong acids, and strong alkalis.

e Hazardous Decomposition Products: No hazardous decomposition products are expected if
stored and handled as prescribed.[3] Carbon oxides may be liberated in a fire.

Workflow and Logical Diagrams

The following diagram illustrates a logical workflow for responding to a chemical spill of L-
Menthyl acetate in a laboratory setting.
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Caption: Workflow for L-Menthyl Acetate Spill Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [L-Menthyl Acetate: A Technical Guide to Safety,
Handling, and Storage]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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